Cas no 2034407-64-0 (1-{4-[2-methyl-6-(trifluoromethyl)pyrimidin-4-yl]piperazin-1-yl}-2-(2-methylphenyl)ethan-1-one)

• Product Name: 1-{4-[2-methyl-6-(trifluoromethyl)pyrimidin-4-yl]piperazin-1-yl}-2-(2-methylphenyl)ethan-1-one
• CAS No: 2034407-64-0
• MF: C₁₉H₂₁F₃N₄O
• MW: 378.3915
• CID: 5349489
• Update Time: 2025-06-11

1-{4-[2-methyl-6-(trifluoromethyl)pyrimidin-4-yl]piperazin-1-yl}-2-(2-methylphenyl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-(2-methylphenyl)-1-[4-[2-methyl-6-(trifluoromethyl)pyrimidin-4-yl]piperazin-1-yl]ethanone
• 1-(4-(2-methyl-6-(trifluoromethyl)pyrimidin-4-yl)piperazin-1-yl)-2-(o-tolyl)ethanone
• 1-{4-[2-methyl-6-(trifluoromethyl)pyrimidin-4-yl]piperazin-1-yl}-2-(2-methylphenyl)ethan-1-one

• Inchi： 1S/C19H21F3N4O/c1-13-5-3-4-6-15(13)11-18(27)26-9-7-25(8-10-26)17-12-16(19(20,21)22)23-14(2)24-17/h3-6,12H,7-11H2,1-2H3
• InChI Key： BHJNNTATHBVVRV-UHFFFAOYSA-N
• SMILES： FC(C1=C([H])C(=NC(C([H])([H])[H])=N1)N1C([H])([H])C([H])([H])N(C(C([H])([H])C2=C([H])C([H])=C([H])C([H])=C2C([H])([H])[H])=O)C([H])([H])C1([H])[H])(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 508
• XLogP3: 3.2
• Topological Polar Surface Area: 49.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

Additional information on 1-{4-[2-methyl-6-(trifluoromethyl)pyrimidin-4-yl]piperazin-1-yl}-2-(2-methylphenyl)ethan-1-one

Chemical Profile of 1-{4-[2-methyl-6-(trifluoromethyl)pyrimidin-4-yl]piperazin-1-yl}-2-(2-methylphenyl)ethan-1-one (CAS No. 2034407-64-0)

1-{4-[2-methyl-6-(trifluoromethyl)pyrimidin-4-yl]piperazin-1-yl}-2-(2-methylphenyl)ethan-1-one, identified by its CAS number 2034407-64-0, is a compound of significant interest in the field of pharmaceutical chemistry. This molecule, featuring a complex structure that integrates a pyrimidine ring with a piperazine moiety and an aromatic benzyl group, has garnered attention due to its potential biological activity and structural features that make it a valuable scaffold for drug discovery.

The chemical structure of this compound can be broken down into several key functional groups. The pyrimidine ring is substituted with a methyl group at the 2-position and a trifluoromethyl group at the 6-position, which are common modifications in medicinal chemistry to enhance metabolic stability and binding affinity. The piperazine moiety, attached to the pyrimidine via a carbon-nitrogen bond at the 4-position, introduces basicity and can contribute to interactions with biological targets. Additionally, the compound incorporates an ethanone group linked to a 2-methylphenyl (anisole derivative) ring, which can influence both solubility and pharmacokinetic properties.

Recent advancements in computational chemistry and molecular modeling have allowed researchers to explore the interactions of this compound with various biological targets. The presence of multiple hydrogen bonding sites due to the piperazine ring and the ability of the pyrimidine and aromatic systems to engage in π-stacking interactions suggest potential applications in modulating enzyme activity or receptor binding. For instance, studies have indicated that similar structural motifs are prevalent in kinase inhibitors, where the pyrimidine-piperazine combination often serves as a core pharmacophore.

In the context of drug development, the trifluoromethyl group is particularly noteworthy. This substituent is frequently employed in medicinal chemistry due to its ability to increase lipophilicity, improve metabolic stability, and enhance binding affinity at protein targets. The specific placement of this group on the pyrimidine ring in 1-{4-[2-methyl-6-(trifluoromethyl)pyrimidin-4-yl]piperazin-1-yl}-2-(2-methylphenyl)ethan-1-one may contribute to its unique pharmacological profile, making it a promising candidate for further investigation.

Experimental studies have begun to elucidate the pharmacological properties of this compound. Initial assays suggest that it may exhibit activity against certain enzymes or receptors implicated in diseases such as cancer or neurological disorders. The combination of structural features—such as the piperazine nitrogen atoms and the aromatic rings—provides multiple potential sites for interaction with biological targets, which could translate into broad-spectrum activity. Further research is warranted to fully characterize its mechanism of action and therapeutic potential.

The synthesis of this compound presents an interesting challenge for organic chemists. The multi-step process likely involves functional group transformations such as nucleophilic substitution, condensation reactions, and protection-deprotection strategies to achieve the desired architecture. Advances in synthetic methodologies, including transition metal-catalyzed reactions and flow chemistry techniques, could streamline the production process and improve yields. Optimizing synthetic routes would be crucial for large-scale preparation and subsequent preclinical development.

The role of computational tools in analyzing 1-{4-[2-methyl-6-(trifluoromethyl)pyrimidin-4-yl]piperazin-1-yl}-2-(2-methylphenyl)ethan-1-one cannot be overstated. Molecular dynamics simulations and quantum mechanical calculations have enabled researchers to predict binding affinities, optimize lead structures, and design derivatives with enhanced properties. These virtual screening approaches have become indispensable in modern drug discovery pipelines, allowing for rapid evaluation of thousands of compounds before experimental validation.

As interest in targeted therapies grows, compounds like 1-{4-[2-methyl-6-(trifluoromethyl)pyrimidin-4-yl]piperazin-1-yl}-2-(2-methylphenyl)ethan-1-one represent valuable assets in medicinal chemistry libraries. Their unique structural features offer opportunities for designing molecules with tailored biological activities. Collaborative efforts between computational scientists, synthetic chemists, and biologists are essential to harness their full potential. By leveraging interdisciplinary approaches, researchers can accelerate the discovery of novel therapeutic agents that address unmet medical needs.

In conclusion,1-{4-[2-methyl-6-(trifluoromethyl)pyrimidin-4-y]]l}piperazi n - 1 - yl}- 2 - ( 2 - me th yl phen y l ) e than - 1 - one ( CAS No . 2034407 - 64 - 0 ) stands out as a structurally intriguing compound with significant pharmaceutical promise. Its complex architecture combines multiple pharmacophoric elements that could contribute to its biological activity. Ongoing research aims to uncover its therapeutic potential through both experimental and computational methods. As our understanding of disease mechanisms evolves,this compound may emerge as a key player in developing innovative treatments across various therapeutic areas.